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Compound of Interest

Compound Name: Norpseudoephedrine

Cat. No.: B1213554 Get Quote

For Immediate Use by Laboratory Professionals

This document provides a comprehensive guide to the necessary personal protective

equipment (PPE), handling procedures, and disposal protocols for Norpseudoephedrine.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to

maintain compliance with regulatory standards. This information is intended for researchers,

scientists, and drug development professionals working with this compound.

Personal Protective Equipment and Exposure Limits
While a specific Occupational Exposure Limit (OEL) for Norpseudoephedrine has not been

established, it is recommended to handle it with the same precautions as similar compounds

due to its pharmacological activity. The following table summarizes the recommended PPE and

provides exposure limit data for the closely related compound, Amphetamine, as a

conservative surrogate.
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Parameter Specification Rationale & Citation

Occupational Exposure

Occupational Exposure Limit

(OEL)

No established OEL for

Norpseudoephedrine. Handle

as a potent psychoactive

compound.

Based on the lack of specific

data in available safety data

sheets.

Surrogate OEL (Amphetamine) TWA: 0.5 mg/m³

As a comparable value for a

structurally and

pharmacologically similar

substance.

Hand Protection

Glove Type Nitrile, disposable

Offers good resistance to a

range of chemicals and

provides a visible indication of

tears or punctures.[1]

Glove Thickness ≥ 5 mil

Thicker gloves generally

provide greater chemical

resistance. For incidental

contact, this thickness is

appropriate.

Breakthrough Time

> 15 minutes for incidental

splash contact with similar

chemicals.

Specific breakthrough time for

Norpseudoephedrine is not

available. This is a general

guideline for short-term

protection against splashes.[1]

Eye Protection

Primary
Safety glasses with side

shields

Provides basic protection

against splashes and airborne

particles.

For Splash Hazard Chemical splash goggles
Recommended when there is

a higher risk of splashing.
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Skin and Body Protection

Protective Clothing Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Standard Operations
Work in a certified chemical

fume hood

Engineering controls are the

primary method for minimizing

inhalation exposure.

If Fume Hood is Not Available

or for Spills

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

To be used when engineering

controls are insufficient to

maintain exposure below

acceptable limits.

Operational Plan for Handling Norpseudoephedrine
This step-by-step guide outlines the procedures for the safe handling of Norpseudoephedrine
from receipt to disposal.

Pre-Handling Procedures
Training: All personnel must be trained on the hazards of Norpseudoephedrine, the

appropriate use of PPE, and emergency procedures. This training should be documented.

Area Designation: Designate a specific area within the laboratory for handling

Norpseudoephedrine. This area should be clearly marked.

Equipment Preparation: Ensure a certified chemical fume hood is operational. Have all

necessary PPE, spill kit materials, and waste containers readily available.

SDS Review: All personnel must review the Safety Data Sheet (SDS) for

Norpseudoephedrine before commencing any work.

Handling Procedures
Personal Protective Equipment: Don the appropriate PPE as specified in the table above

before entering the designated handling area.
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Weighing and Transfer: All weighing and transfers of solid Norpseudoephedrine must be

conducted within a chemical fume hood to minimize the risk of inhalation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contamination: Do not touch common surfaces such as doorknobs, phones, or

computer keyboards with gloved hands.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Storage
Secure Storage: Store Norpseudoephedrine in a well-ventilated, locked cabinet, separate

from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Spill Response
Evacuation: In the event of a large spill, evacuate the immediate area and alert others.

Small Spills (inside a fume hood):

Wear appropriate PPE, including a respirator if necessary.

Contain the spill with absorbent material.

Carefully collect the absorbed material into a designated hazardous waste container.

Decontaminate the area with a suitable cleaning agent.

Large Spills (outside a fume hood):

Evacuate the laboratory and prevent re-entry.

Contact the institution's environmental health and safety (EHS) department immediately.
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Disposal Plan
The disposal of Norpseudoephedrine must comply with all local, state, and federal

regulations, particularly those set forth by the Drug Enforcement Administration (DEA) for

controlled substances. The primary goal is to render the substance "non-retrievable."

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with Norpseudoephedrine (e.g., weighing

paper, contaminated gloves, absorbent pads) in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Collect all liquid waste containing Norpseudoephedrine in a separate,

compatible, and clearly labeled hazardous waste container.

Sharps: Any sharps contaminated with Norpseudoephedrine must be disposed of in a

designated sharps container for hazardous waste.

On-Site Neutralization (if permissible by institutional
policy)

For small quantities, chemical neutralization may be an option to render the substance non-

retrievable. This should only be performed by trained personnel following a validated and

approved protocol.

Final Disposal
Licensed Waste Hauler: All hazardous waste containing Norpseudoephedrine must be

disposed of through a licensed hazardous waste disposal company that is authorized to

handle controlled substances.

Documentation: Maintain a detailed log of all Norpseudoephedrine waste generated and

disposed of, in accordance with DEA regulations. This includes the date, quantity, and

method of disposal, with signatures of two authorized employees witnessing the process.[2]

Visual Workflow for Safe Handling and Disposal
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The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Norpseudoephedrine.

Start: Receive Norpseudoephedrine

Pre-Handling:
- Training

- Area Designation
- Equipment Prep

- SDS Review

Don Appropriate PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

Handling in Fume Hood:
- Weighing & Transfer
- Solution Preparation

Secure Storage:
- Locked Cabinet

- Labeled Container
Spill Occurs?

Waste Generation:
- Contaminated PPE

- Unused Material
- Solutions

Spill Response:
- Evacuate (if large)
- Contain & Clean

- Contact EHS

Yes

No

Waste Segregation:
- Solid
- Liquid
- Sharps

Disposal:
Render Non-Retrievable

Licensed Hazardous Waste Hauler

Documentation:
- Disposal Log

- Witness Signatures
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Norpseudoephedrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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